Cas no 55579-70-9 (1,3-Cyclohexanedione,5-(2,4-dichlorophenyl)-)

• Product Name: 1,3-Cyclohexanedione,5-(2,4-dichlorophenyl)-
• CAS No: 55579-70-9
• MF: C₁₂H₁₀Cl₂O₂
• MW: 257.11260175705
• MDL: MFCD00104795
• CID: 366253
• PubChem ID: 599128
• Update Time: 2025-07-22

1,3-Cyclohexanedione,5-(2,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione,5-(2,4-dichlorophenyl)-
• 5-(2,4-DICHLOROPHENYL)CYCLOHEXANE-1,3-DIONE
• HMS550I22
• DTXSID60344750
• 5-(2,4-dichlorophenyl)cyclohexan-1,3-dione
• 55579-70-9
• SCHEMBL5336238
• CHEMBL1938991
• 15-METHYLHEXADECANOICACID
• 5-(2,4-dichlorophenyl)cyclohexane-1,3dione
• CCG-239892
• 5-(2,4-Dichlorophenyl)-1,3-cyclohexanedione #
• MFCD00104795
• CS-0331775
• 1,3-Cyclohexanedione, 5-[2,4-dichlorophenyl]-
• Maybridge1_003190
• AKOS023552920
• FT-0619568
• A913316

• MDL： MFCD00104795
• Inchi： 1S/C12H10Cl2O2/c13-8-1-2-11(12(14)5-8)7-3-9(15)6-10(16)4-7/h1-2,5,7H,3-4,6H2
• InChI Key： YZKLUEWQADEGKP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1CC(CC(C1)=O)=O)Cl

Computed Properties

• Exact Mass: 256.00600
• Monoisotopic Mass: 256.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.371
• Boiling Point: 392.9 °C at 760 mmHg
• Flash Point: 166.1 °C
• Refractive Index: 1.577
• PSA: 34.14000
• LogP: 3.39910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,3-Cyclohexanedione,5-(2,4-dichlorophenyl)-

Introduction to 1,3-Cyclohexanedione,5-(2,4-dichlorophenyl) and Its Significance in Modern Chemical Research

1,3-Cyclohexanedione,5-(2,4-dichlorophenyl) (CAS No. 55579-70-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of heterocyclic ketones, characterized by a cyclohexane ring substituted with a ketone group at the 1 and 3 positions, further modified with a 2,4-dichlorophenyl moiety at the 5 position. The presence of chlorine atoms in the phenyl ring introduces electrophilic centers, making this molecule a versatile intermediate in synthetic chemistry.

The chemical structure of 1,3-Cyclohexanedione,5-(2,4-dichlorophenyl) imparts distinct reactivity that has been exploited in various synthetic pathways. The conjugation between the carbonyl groups and the aromatic ring enhances its participation in condensation reactions, aldol reactions, and other nucleophilic additions. This reactivity has made it a valuable building block in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 1,3-Cyclohexanedione derivatives, including those with halogenated aromatic substituents. The 2,4-dichlorophenyl group not only influences the electronic properties of the molecule but also its interaction with biological targets. Preliminary studies suggest that compounds with this structural motif may exhibit inhibitory activity against certain enzymes and receptors relevant to inflammatory and infectious diseases.

One of the most compelling aspects of 1,3-Cyclohexanedione,5-(2,4-dichlorophenyl) is its role as a precursor in the synthesis of biologically active compounds. Researchers have leveraged its reactivity to develop intermediates for drugs targeting neurological disorders, cancer chemotherapeutics, and antimicrobial agents. The halogenated aromatic ring provides a scaffold that can be further functionalized to enhance binding affinity and selectivity towards specific biological targets.

The synthetic methodologies employed for preparing 1,3-Cyclohexanedione derivatives have seen significant advancements. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled more efficient and scalable synthesis routes. These methods not only improve yield but also minimize byproduct formation, making them environmentally favorable. Additionally, computational chemistry approaches have been instrumental in predicting reaction outcomes and optimizing synthetic pathways.

Recent publications highlight the use of 1,3-Cyclohexanedione derivatives in drug discovery pipelines. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that certain analogs of this compound exhibit potent inhibitory effects on kinases involved in tumor proliferation. The 5-(2,4-dichlorophenyl) substituent was found to be crucial for achieving high binding affinity through hydrogen bonding and hydrophobic interactions with the target enzyme.

The versatility of 1,3-Cyclohexanedione derivatives extends beyond pharmaceutical applications. In material science, these compounds have been investigated for their potential use as monomers or intermediates in polymer synthesis. The incorporation of halogen atoms enhances thermal stability and flame retardancy properties in polymers derived from these precursors.

The regioselectivity observed in reactions involving 1,3-Cyclohexanedione derivatives is another area of active research. Understanding how different functional groups influence reaction pathways allows chemists to design molecules with specific properties tailored for particular applications. This level of control is essential for developing high-performance materials and effective therapeutic agents.

In conclusion,1,3-Cyclohexanedione,5-(2^,4-dichlorophenyl) (CAS No. 55579-70-9) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this molecule and its derivatives,its significance is expected to grow further, driving innovation in both academic and industrial settings.